Cas no 117174-79-5 (N-(3,5-Dimethylphenyl)carbamothioylbenzamide)
117174-79-5 structure
Product Name:N-(3,5-Dimethylphenyl)carbamothioylbenzamide
CAS No:117174-79-5
MF:C16H16N2OS
MW:284.376042366028
MDL:MFCD02631870
CID:1206715
PubChem ID:884617
Update Time:2025-04-20
N-(3,5-Dimethylphenyl)carbamothioylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide
- 1-BENZOYL-3-(3,5-DIMETHYLPHENYL)THIOUREA
- 1-Benzoyl-3-(3,5-dimethylphenyl)thiourea, 5-[(Benzoylcarbamothioyl)amino]-m-xylene
- N-(3,5-dimethylphenylcarbamothioyl)benzamide
- MFCD02631870
- 117174-79-5
- STK141143
- Benzamide, N-[[(3,5-dimethylphenyl)amino]thioxomethyl]-
- PS-7200
- SCHEMBL5713540
- AKOS003220611
- N-((3,5-Dimethylphenyl)carbamothioyl)benzamide
- CS-0321254
- YAEFVXZQXWJXLF-UHFFFAOYSA-N
- N-(3,5-Dimethylphenyl)carbamothioylbenzamide
-
- MDL: MFCD02631870
- Inchi: 1S/C16H16N2OS/c1-11-8-12(2)10-14(9-11)17-16(20)18-15(19)13-6-4-3-5-7-13/h3-10H,1-2H3,(H2,17,18,19,20)
- InChI Key: YAEFVXZQXWJXLF-UHFFFAOYSA-N
- SMILES: S=C(NC(C1C=CC=CC=1)=O)NC1C=C(C)C=C(C)C=1
Computed Properties
- Exact Mass: 284.09848
- Monoisotopic Mass: 284.09833431g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 73.2Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Melting Point: NA
- PSA: 41.13
N-(3,5-Dimethylphenyl)carbamothioylbenzamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-(3,5-Dimethylphenyl)carbamothioylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR15025-5g |
N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide |
117174-79-5 | 5g |
£116.00 | 2025-02-19 | ||
| abcr | AB235338-5 g |
1-Benzoyl-3-(3,5-dimethylphenyl)thiourea |
117174-79-5 | 5 g |
€107.60 | 2023-07-20 | ||
| TRC | D481058-50mg |
N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide |
117174-79-5 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D481058-100mg |
N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide |
117174-79-5 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D481058-500mg |
N-[(3,5-Dimethylphenyl)carbamothioyl]benzamide |
117174-79-5 | 500mg |
$ 80.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1391924-5g |
N-((3,5-dimethylphenyl)carbamothioyl)benzamide |
117174-79-5 | 97% | 5g |
¥598.00 | 2024-08-09 | |
| abcr | AB235338-5g |
1-Benzoyl-3-(3,5-dimethylphenyl)thiourea; . |
117174-79-5 | 5g |
€246.00 | 2025-02-14 | ||
| 1PlusChem | 1P00HEAJ-5g |
Benzamide, N-[[(3,5-dimethylphenyl)amino]thioxomethyl]- |
117174-79-5 | 95% | 5g |
$177.00 | 2025-02-28 | |
| Ambeed | A580442-5g |
N-((3,5-Dimethylphenyl)carbamothioyl)benzamide |
117174-79-5 | 97% | 5g |
$52.0 | 2024-04-26 | |
| A2B Chem LLC | AI10875-5g |
1-Benzoyl-3-(3,5-dimethylphenyl)thiourea |
117174-79-5 | 5g |
$72.00 | 2024-04-20 |
N-(3,5-Dimethylphenyl)carbamothioylbenzamide Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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